5-(Diethoxymethyl)picolinonitrile

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 5-(diethoxymethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C11H14N2O2/c1-3-14-11(15-4-2)9-5-6-10(7-12)13-8-9/h5-6,8,11H,3-4H2,1-2H3
• InChI Key: MPTRVHRLVGBLPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=CN=C(C=C1)C#N)OCC

Description

5-(Diethoxymethyl)picolinonitrile is a pyridine derivative featuring a diethoxymethyl substituent at the 5-position of the picolinonitrile scaffold. These compounds are critical intermediates in organic synthesis, particularly in pharmaceuticals, agrochemicals, and materials science, due to their electronic versatility and reactivity .

Comparison with Similar Compounds

Aryl-Substituted Derivatives

• 5-(4-Chlorophenyl)picolinonitrile: Features a chlorophenyl group, enhancing lipophilicity and insecticidal activity. Melting point (m.p.): 144–145°C, yield: 66% .
• 5-(3,5-Dimethoxyphenyl)picolinonitrile: Contains electron-donating methoxy groups, improving solubility. M.p.: 140–141°C, yield: 75% .

Alkoxy and Fluoroalkoxy Derivatives

• 5-(Trifluoromethoxy)picolinonitrile (5ab): Synthesized via radical trifluoromethoxylation using bis(trifluoromethyl)peroxide (BTMP). 19F NMR yield: 35%, favoring direct synthesis over multi-step routes .
• 5-(2,2,2-Trifluoroethoxy)picolinonitrile (3o): Prepared via palladium-catalyzed C–O cross-coupling, highlighting versatility in introducing fluorinated groups .

Fluorinated and Functionalized Derivatives

• 5-(Trifluoromethyl)picolinonitrile: Boiling point: 232.3°C, density: 1.4 g/cm³. Used in fluorinated polymers and tyrosine kinase inhibitors .
• 5-(Chloromethyl)picolinonitrile hydrochloride: A pharmaceutical intermediate with ≥97% purity, critical for synthesizing protein degraders .

Physicochemical Properties

Compound	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	Key Applications
5-(4-Chlorophenyl)picolinonitrile	214.10/216.15	144–145	—	Insecticidal agents
5-(Trifluoromethyl)picolinonitrile	172.107	—	232.3	Pharmaceuticals, agrochemicals
5-(Hydroxymethyl)picolinonitrile	134.12	—	—	Synthetic intermediates
5-(Chloromethyl)picolinonitrile HCl	189.04	—	—	Pharma intermediates

Research Findings and Contradictions

• Synthetic Efficiency: Radical trifluoromethoxylation (35% yield) contrasts with higher yields (66–75%) for aryl-substituted analogs via classical methods , highlighting a trade-off between step economy and efficiency.
• Electronic Effects : Electron-withdrawing groups (e.g., –CF₃, –CN) enhance electrophilicity for nucleophilic attacks, whereas alkoxy groups (e.g., –OCH₂CF₃) balance lipophilicity and reactivity .